Cas no 1602834-27-4 (2-Amino-1-cyclopropyl-4-methylpentan-1-one)

• Product Name: 2-Amino-1-cyclopropyl-4-methylpentan-1-one
• CAS No: 1602834-27-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5708395
• PubChem ID: 82416281
• Update Time: 2025-08-02

2-Amino-1-cyclopropyl-4-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-cyclopropyl-4-methylpentan-1-one
• 1602834-27-4
• EN300-795386
• 2-Amino-1-cyclopropyl-4-methylpentan-1-one

• Inchi： 1S/C9H17NO/c1-6(2)5-8(10)9(11)7-3-4-7/h6-8H,3-5,10H2,1-2H3
• InChI Key： BYLYWKGEVIFLDR-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)N)C1CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-Amino-1-cyclopropyl-4-methylpentan-1-one

Recent Advances in the Study of 2-Amino-1-cyclopropyl-4-methylpentan-1-one (CAS: 1602834-27-4): A Comprehensive Research Brief

The compound 2-Amino-1-cyclopropyl-4-methylpentan-1-one (CAS: 1602834-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and amino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-Amino-1-cyclopropyl-4-methylpentan-1-one, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the importance of protecting group strategies and catalytic systems in the efficient synthesis of this compound. These advancements are critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacological investigations have revealed that 2-Amino-1-cyclopropyl-4-methylpentan-1-one exhibits notable activity as a modulator of specific neurotransmitter systems. Preclinical studies in animal models have demonstrated its potential in addressing neurological disorders, such as depression and anxiety, with fewer side effects compared to existing therapeutics. The compound's ability to cross the blood-brain barrier efficiently has been a key factor in its therapeutic promise.

Further mechanistic studies have delved into the molecular interactions of 2-Amino-1-cyclopropyl-4-methylpentan-1-one with target proteins. Using advanced techniques like X-ray crystallography and molecular docking, researchers have identified binding sites and elucidated the compound's mode of action at the atomic level. These findings provide a solid foundation for the design of derivatives with enhanced efficacy and selectivity.

In addition to its neurological applications, recent research has explored the anti-inflammatory and antimicrobial properties of 2-Amino-1-cyclopropyl-4-methylpentan-1-one. Preliminary results suggest that the compound may inhibit key enzymes involved in inflammatory pathways, offering a new avenue for treating chronic inflammatory diseases. Its broad-spectrum antimicrobial activity also positions it as a potential candidate for combating resistant bacterial strains.

Despite these promising findings, challenges remain in the development of 2-Amino-1-cyclopropyl-4-methylpentan-1-one as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is focused on overcoming these hurdles through structural modifications and advanced drug delivery systems.

In conclusion, 2-Amino-1-cyclopropyl-4-methylpentan-1-one (CAS: 1602834-27-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its multifaceted pharmacological properties and mechanistic insights underscore its potential as a lead compound for the development of novel therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic benefits.